Cas no 85494-54-8 (4-(4-Fluorophenyl)-2-(bromomethyl)tetrahydrofuran)

• Product Name: 4-(4-Fluorophenyl)-2-(bromomethyl)tetrahydrofuran
• CAS No: 85494-54-8
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 6387158
• PubChem ID: 20481061
• Update Time: 2025-10-21

4-(4-Fluorophenyl)-2-(bromomethyl)tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-2-(bromomethyl)tetrahydrofuran
• NOKOVJVOWHZAQH-UHFFFAOYSA-N
• 85494-54-8
• EN300-718277
• SCHEMBL10912943
• 2-(bromomethyl)-4-(4-fluorophenyl)oxolane
• 4-(4-Fluorophenyl)-2-(bromomethyl)tetrahydrofuran

• Inchi： 1S/C11H12BrFO/c12-6-11-5-9(7-14-11)8-1-3-10(13)4-2-8/h1-4,9,11H,5-7H2
• InChI Key： NOKOVJVOWHZAQH-UHFFFAOYSA-N
• SMILES： BrCC1CC(C2C=CC(=CC=2)F)CO1

Computed Properties

• Exact Mass: 258.00556g/mol
• Monoisotopic Mass: 258.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(4-Fluorophenyl)-2-(bromomethyl)tetrahydrofuran

Comprehensive Overview of 4-(4-Fluorophenyl)-2-(bromomethyl)tetrahydrofuran (CAS No. 85494-54-8)

4-(4-Fluorophenyl)-2-(bromomethyl)tetrahydrofuran (CAS No. 85494-54-8) is a fluorinated heterocyclic compound with significant applications in pharmaceutical and material science research. This compound features a tetrahydrofuran ring substituted with a 4-fluorophenyl group and a bromomethyl moiety, making it a versatile intermediate for synthetic chemistry. Its unique structural properties have garnered attention in drug discovery, particularly in the development of CNS-targeting molecules and enzyme inhibitors.

The growing demand for fluorinated pharmaceutical intermediates has placed compounds like 4-(4-Fluorophenyl)-2-(bromomethyl)tetrahydrofuran at the forefront of medicinal chemistry. Researchers are increasingly exploring its potential in creating novel GABA receptor modulators and kinase inhibitors, addressing trending topics in neurodegenerative disease treatment and cancer research. The presence of both fluorine and bromine atoms enhances its reactivity profile, enabling diverse functionalization strategies.

From a synthetic perspective, CAS 85494-54-8 serves as a valuable building block for asymmetric synthesis and cross-coupling reactions. The bromomethyl group offers excellent leaving group characteristics, while the fluorophenyl moiety contributes to enhanced metabolic stability in potential drug candidates. Recent publications highlight its utility in constructing spirocyclic compounds, a hot topic in fragment-based drug design.

The physicochemical properties of 4-(4-Fluorophenyl)-2-(bromomethyl)tetrahydrofuran make it particularly interesting for material science applications. Its molecular architecture suggests potential use in liquid crystal formulations and organic electronic materials, aligning with current industry focus on flexible electronics and OLED technologies. The fluorine atom's electron-withdrawing effect combined with the tetrahydrofuran ring's conformational flexibility creates unique electronic properties worth investigating.

Market analysis indicates rising interest in fluorinated heterocycles like 85494-54-8, driven by pharmaceutical industry needs for bioisosteric replacements. Patent landscapes reveal increasing utilization of this scaffold in protease inhibitor development and antiviral drug candidates, particularly in addressing viral resistance mechanisms—a pressing concern in post-pandemic research. The compound's logP and polar surface area values suggest favorable blood-brain barrier penetration characteristics.

Quality control aspects of 4-(4-Fluorophenyl)-2-(bromomethyl)tetrahydrofuran production have gained attention following recent FDA guidelines on genotoxic impurities control. Advanced analytical techniques including HPLC-MS and NMR spectroscopy are essential for characterizing this compound, especially given the pharmaceutical industry's emphasis on ICH Q3D elemental impurity compliance. The bromine content requires particular attention in process development.

Environmental considerations for CAS 85494-54-8 involve studying its biodegradation pathways and ecotoxicological profile, reflecting the chemical industry's shift toward green chemistry principles. Recent studies explore catalytic methods for introducing the fluorophenyl group with reduced waste generation, addressing sustainability concerns in fine chemical synthesis. The compound's stability under various pH conditions is another active research area.

From a regulatory standpoint, 4-(4-Fluorophenyl)-2-(bromomethyl)tetrahydrofuran requires proper handling as a reactive synthetic intermediate, though it doesn't fall under controlled substance regulations. Safety data sheets emphasize standard organic compound precautions, with particular attention to the bromomethyl functionality's reactivity. Proper storage conditions and handling procedures are well-documented in technical literature.

The future research trajectory for 85494-54-8 appears promising, with computational chemistry studies predicting novel applications in allosteric modulator design and covalent inhibitor development. Its structural features align well with current drug discovery paradigms focusing on targeted protein degradation and molecular glues. The compound's synthetic accessibility makes it attractive for academic and industrial research programs alike.

Supply chain dynamics for 4-(4-Fluorophenyl)-2-(bromomethyl)tetrahydrofuran reflect broader trends in specialty chemicals distribution, with increasing emphasis on reliable sourcing of fluorinated building blocks. Current market intelligence suggests growing demand from contract research organizations and academic institutions engaged in fragment-based drug discovery programs. Technical grade material remains readily available, while GMP-grade supplies are emerging to meet preclinical development needs.